2-(1-Phenylcyclopentyl)acetaldehyde

• Molecular Formula: C13H16O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 2-(1-phenylcyclopentyl)acetaldehyde
• InChI: InChI=1S/C13H16O/c14-11-10-13(8-4-5-9-13)12-6-2-1-3-7-12/h1-3,6-7,11H,4-5,8-10H2
• InChI Key: LQBHJTRJOJXZJR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC=O)C2=CC=CC=C2

Description

2-(1-Phenylcyclopentyl)acetaldehyde is a useful research compound. Its molecular formula is C13H16O and its molecular weight is 188.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

263 mg (0.969 mmol) of mercuric chloride and 129 mg (1.29 mmol) of calcium carbonate were added to a suspension of 90 mg (0.323 mmol) of 2-(1-phenylcyclopentyl)methyl-1,3-dithiane [prepared as described in step (iv) above] in a mixture of 4 ml of acetonitrile and 0.6 ml of water, and the resulting mixture was stirred for 3 hours at 90° C. At the end of this time, the reaction mixture was cooled and then diluted with ethyl acetate. The insoluble materials were filtered off from the diluted mixture with the help of Celite (trade mark) filter aid. The filtrate was then washed with a 1M aqueous solution of sodium acetate, with a saturated aqueous solution of ammonium chloride and with a saturated aqueous solution of sodium chloride, in that order. The organic phase was dried over anhydrous sodium sulfate, and the solvent was removed by distillation under reduced pressure. The resulting residue was purified by column chromatography through 5 g of silica gel, using methylene chloride as the eluent, to give 58.4 mg (yield 96%) of the title compound as a foam-like material.